Cas no 873436-95-4 (8-(Benzod1,3dioxol-5-ylmethyl)-9H-purine-2,6-diamine)

• Product Name: 8-(Benzod1,3dioxol-5-ylmethyl)-9H-purine-2,6-diamine
• CAS No: 873436-95-4
• MF: C₁₃H₁₂N₆O₂
• MW: 284.273381233215
• CID: 1032788
• Update Time: 2025-05-23

8-(Benzod1,3dioxol-5-ylmethyl)-9H-purine-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• 8-(Benzo[d][1,3]dioxol-5-ylmethyl)-9H-purine-2,6-diamine
• 8-((BENZO[D][1,3]DIOXOL-6-YL)METHYL)-9H-PURINE-2,6-DIAMINE
• 8-(Benzod1,3dioxol-5-ylmethyl)-9H-purine-2,6-diamine

• Inchi： 1S/C13H12N6O2/c14-11-10-12(19-13(15)18-11)17-9(16-10)4-6-1-2-7-8(3-6)21-5-20-7/h1-3H,4-5H2,(H5,14,15,16,17,18,19)
• InChI Key： BSTSINXUGFGPQG-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CC1=NC2=C(C(N)=NC(N)=N2)N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 8-(Benzod1,3dioxol-5-ylmethyl)-9H-purine-2,6-diamine

8-(Benzod1,3dioxol-5-ylmethyl)-9H-purine-2,6-diamine: A Comprehensive Overview

The compound with CAS No 873436-95-4, commonly referred to as 8-(Benzod1,3dioxol-5-ylmethyl)-9H-purine-2,6-diamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a purine backbone with a benzodioxole substituent. The benzodioxole group, attached via a methylene bridge at the 8-position of the purine ring, introduces interesting electronic and steric properties that make this compound a valuable subject for both fundamental research and potential therapeutic applications.

The purine moiety in this compound is a well-known heterocyclic structure that forms the basis of many biologically active molecules. Purines are fundamental components of nucleic acids and are involved in numerous biochemical processes. The addition of the benzodioxole group at the 8-position of the purine ring introduces a degree of structural complexity that can influence the molecule's interactions with biological systems. Recent studies have explored the potential of this compound as a modulator of various cellular pathways, particularly those involving kinase enzymes.

One of the most intriguing aspects of 8-(Benzod1,3dioxol-5-ylmethyl)-9H-purine-2,6-diamine is its ability to interact with protein kinases. Kinases are enzymes that play a critical role in cell signaling and regulation, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Research has shown that this compound exhibits inhibitory activity against certain kinase targets, making it a promising lead for drug development. The benzodioxole group is thought to contribute significantly to this activity by enhancing the molecule's binding affinity and selectivity.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential anti-inflammatory and antioxidant effects. The purine backbone provides a scaffold for hydrogen bonding interactions, which are crucial for these activities. Furthermore, the benzodioxole group may act as an electron-withdrawing or donating moiety, depending on its substitution pattern, thereby influencing the overall reactivity of the molecule.

The synthesis of 8-(Benzod1,3dioxol-5-ylmethyl)-9H-purine-2,6-diamine involves a multi-step process that typically begins with the preparation of the benzodioxole derivative. This is followed by coupling reactions to attach the benzodioxole group to the purine ring. Recent advancements in synthetic methodology have enabled more efficient and scalable routes for producing this compound, which is essential for its potential use in clinical settings.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These analyses have provided detailed insights into its molecular structure and stability. The CAS No 873436-95-4 serves as a unique identifier for this compound in chemical databases worldwide.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of 8-(Benzod1,3dioxol-5-ylmethyl)-9H-purine-2,6-diamine, including its bioavailability and metabolic stability. Preclinical studies are also being conducted to evaluate its safety profile and efficacy in animal models of disease. If successful, this compound could pave the way for innovative treatments in areas such as oncology and inflammation.

In summary, 8-(Benzod1,3dioxol-5-ylmethyl)-9H-purine-2,6-diamine represents a compelling example of how structural modifications can enhance the biological activity of known heterocyclic compounds. Its unique combination of a purine backbone and benzodioxole substituent positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound holds great promise for advancing our understanding of molecular interactions and their implications in human health.